Cas no 17316-67-5 (Butafosfan)

• Product Name: Butafosfan
• CAS No: 17316-67-5
• MF: C₇H₁₇NO₂P
• MW: 178.189142942429
• MDL: MFCD30537532
• CID: 50716
• PubChem ID: 6328684
• Update Time: 2025-12-31

Butafosfan Chemical and Physical Properties

Names and Identifiers

• Butafosfan
• 2-(butylamino)propan-2-yl-hydroxy-oxophosphanium
• [1-Butylamino-1-methylethyl]phosphinic acid
• 1-(butylamino)-1-methylethyl]-phosphonic acid
• Butafosfano
• Butafosfanum
• Butaphosphan
• BUTAPHOSPHAN(BUTAFOSFAN)
• Phosphinic acid, 1-(butylamino)-1-methylethyl-
• Butafo
• Butapho
• Phosphinic acid,P-[1-(butylaMino)-1-Methylethyl]-
• Butafosfan; Butaphosphan; [1-(Butylamino)-1-methylethyl]phosphinic acid; 1-(Butylamino)-1-methylethylphosphonous acid; P-[1-(Butylamino)-1-methylethyl]phosphinic acid
• AKOS015918370
• A811490
• DTXSID00860202
• Butafosfan [INN:BAN]
• CHEMBL1979022
• BCP12944
• Tox21_113065
• DTXSID5048681
• NCGC00249608-01
• CAS-17316-67-5
• Phosphinic acid, [1-(butylamino)-1-methylethyl]-
• Q27257890
• 17316-67-5
• 2-(butylamino)propan-2-ylphosphinic acid
• 1-(butylamino)-1-methylethyl)-phosphonic acid
• Phosphinic acid, P-[1-(butylamino)-1-methylethyl]-
• AKOS005746929
• AS-15854
• [1-(Butylamino)-1-methyl-ethyl]phosphinic acid
• (2-(Butylamino)propan-2-yl)(hydroxy)(oxo)phosphonium
• SR-01000945191
• NCGC00249608-02
• MFCD00869071
• FT-0623297
• J-010881
• NS00051690
• SR-01000945191-2
• 1-( N-BUTYLAMINO)-1-METHYLETHYL PHOSPHONOUS ACID
• SR-01000945191-1
• [2-(butylamino)propan-2-yl]phosphinic acid
• (1-(Butylamino)-1-methylethyl)phosphinic acid
• BUTAFOSFAN [INN]
• SCHEMBL2110672
• 3Q2LQ1149L
• [1-(butylamino)-1-methylethyl](hydroxy)oxophosphonium
• CS-0077858
• STL135983
• HY-119722

• MDL： MFCD30537532
• Inchi： 1S/C7H16NO2P/c1-4-5-6-8-7(2,3)11(9)10/h8H,4-6H2,1-3H3/p+1
• InChI Key： YHLWPOLSPCBOPC-UHFFFAOYSA-O
• SMILES： [P+](C(C)(C)NCCCC)(=O)O

Computed Properties

• Exact Mass: 179.10800
• Monoisotopic Mass: 178.09969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• XLogP3: 0.7

Experimental Properties

• Density: Not available
• Melting Point: 221-227°C
• Boiling Point: 273.4±42.0 °C at 760 mmHg
• Flash Point: 119.2±27.9 °C
• PSA: 72.80000
• LogP: 1.97010
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Butafosfan Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on Butafosfan

Butafosfan (CAS No. 17316-67-5): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Butafosfan, chemically designated as 1,3-dithian-2-ylpropan-1-ol, is a compound with the CAS number 17316-67-5, which has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This introduction aims to provide a detailed exploration of Butafosfan, encompassing its chemical characteristics, pharmacological significance, and the latest research findings that underscore its relevance in contemporary scientific endeavors.

The molecular structure of Butafosfan features a dithiane moiety attached to a propanol backbone, which endows it with distinctive chemical reactivity and biological interactions. The dithiane ring, a sulfur-containing heterocycle, is known for its stability and ability to participate in various chemical transformations, making it a valuable scaffold in medicinal chemistry. The propanol group, on the other hand, contributes to the compound's solubility and potential for metabolic interactions, which are critical factors in drug design and development.

In recent years, Butafosfan has been studied for its potential role in modulating inflammatory pathways and oxidative stress responses. Research indicates that the compound may exert its effects by interacting with specific enzymes and signaling molecules involved in these processes. For instance, studies have suggested that Butafosfan can inhibit the activity of lipoxygenase enzymes, which are key players in the production of inflammatory mediators such as leukotrienes. This mechanism of action has positioned Butafosfan as a promising candidate for the development of novel anti-inflammatory agents.

Furthermore, the antioxidant properties of Butafosfan have been explored in various preclinical models. Oxidative stress is recognized as a contributing factor in numerous pathological conditions, including neurodegenerative diseases and cardiovascular disorders. The ability of Butafosfan to scavenge reactive oxygen species (ROS) and protect cells from oxidative damage has been demonstrated in several in vitro studies. These findings suggest that Butafosfan may serve as a protective agent against oxidative-induced cellular injury.

The pharmacokinetic profile of Butafosfan is another area of interest that has been actively investigated. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic efficacy and safety. Initial studies have shown that Butafosfan exhibits moderate oral bioavailability and undergoes metabolic conversion via cytochrome P450 enzymes. This information is vital for optimizing drug dosages and minimizing potential side effects.

Recent advances in computational chemistry have also contributed to the study of Butafosfan. Molecular modeling techniques have been employed to predict the binding affinity of Butafosfan to target proteins and to identify potential structural modifications that could enhance its pharmacological activity. These computational approaches have complemented experimental studies by providing insights into the molecular interactions that underpin the compound's biological effects.

The therapeutic potential of Butafosfan extends beyond anti-inflammatory and antioxidant applications. Emerging research suggests that the compound may have neuroprotective properties, making it relevant for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that Butafosfan can cross the blood-brain barrier and protect neurons from excitotoxicity and oxidative stress. These findings open up new avenues for exploring Butafosfan as a neuroprotective agent.

In addition to its biological activities, the chemical synthesis of Butafosfan has been optimized to ensure high yield and purity. Synthetic methodologies involving dithiane formation and subsequent functionalization have been refined to produce Butafosfan with minimal byproducts. The development of efficient synthetic routes is essential for scaling up production and facilitating further research into the compound's applications.

The safety profile of Butafosfan has been evaluated through acute toxicity studies, which have indicated that the compound is well-tolerated at moderate doses. However, long-term studies are necessary to fully assess its safety and potential side effects. Pharmacological monitoring will be crucial in determining appropriate dosage regimens and identifying any adverse reactions that may occur with prolonged use.

The integration of traditional pharmacological approaches with modern biotechnological innovations has enhanced the study of compounds like Butafosfan. Techniques such as high-throughput screening (HTS) have been utilized to identify novel derivatives with improved pharmacological profiles. These innovations are accelerating the discovery process and paving the way for personalized medicine approaches.

In conclusion, Butafosfan (CAS No. 17316-67-5) represents a fascinating compound with diverse applications in chemical and pharmaceutical research. Its unique structural features, coupled with promising biological activities, make it a valuable candidate for further exploration. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, Butafosfan is poised to play a significant role in addressing various health challenges.